N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(3-bromo-4-methoxyphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H15BrN2O4/c1-22-13-7-6-11(8-12(13)18)9-19-20-17(21)16-10-23-14-4-2-3-5-15(14)24-16/h2-9,16H,10H2,1H3,(H,20,21)/b19-9+
• InChI Key: NOPNEZDLZGPIMM-DJKKODMXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2COC3=CC=CC=C3O2)Br
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)C2COC3=CC=CC=C3O2)Br
• Molecular Formula: C17H15BrN2O4
• Molecular Weight: 391.2 g/mol

Description

N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a member of the benzodioxine family and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood. However, studies have suggested that the compound may work by inhibiting the activity of certain enzymes and proteins in the body, which can help to prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has a range of biochemical and physiological effects. For example, the compound has been shown to have antioxidant and anti-inflammatory properties, which can help to protect the body against cellular damage and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in lab experiments is its potential as a new drug candidate. However, there are also limitations to its use, such as the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. For example, further studies could focus on its potential as a therapeutic agent for specific diseases, such as cancer or neurodegenerative disorders. Additionally, research could explore the compound's potential as a tool for studying enzyme and protein activity in the body.
In conclusion, N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is a promising compound that has shown potential in various scientific fields. Further research is needed to fully understand its mechanism of action and potential applications, but the compound's unique properties make it an exciting area of study for scientists and researchers.

Synthesis Methods

The synthesis of N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide involves a multi-step process that includes the reaction of 3-bromo-4-methoxybenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a suitable catalyst. The resulting product is then purified through a series of steps, including recrystallization and chromatography.

Scientific Research Applications

N'-(3-bromo-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been studied extensively for its potential applications in various scientific fields. In particular, the compound has shown promise in the development of new drugs and therapies for a range of diseases, including cancer and neurodegenerative disorders.